Cas no 895651-03-3 (6-ethoxy-N-(4-fluorophenyl)-3-(4-methylbenzenesulfonyl)quinolin-4-amine)

• Product Name: 6-ethoxy-N-(4-fluorophenyl)-3-(4-methylbenzenesulfonyl)quinolin-4-amine
• CAS No: 895651-03-3
• MF: C₂₄H₂₁FN₂O₃S
• MW: 436.498548269272
• CID: 6221711
• PubChem ID: 18560030
• Update Time: 2025-10-28

6-ethoxy-N-(4-fluorophenyl)-3-(4-methylbenzenesulfonyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-ethoxy-N-(4-fluorophenyl)-3-(4-methylbenzenesulfonyl)quinolin-4-amine
• 6-ethoxy-N-(4-fluorophenyl)-3-tosylquinolin-4-amine
• AKOS001860642
• 895651-03-3
• 6-ethoxy-N-(4-fluorophenyl)-3-(4-methylphenyl)sulfonylquinolin-4-amine
• F1608-0776

• Inchi： 1S/C24H21FN2O3S/c1-3-30-19-10-13-22-21(14-19)24(27-18-8-6-17(25)7-9-18)23(15-26-22)31(28,29)20-11-4-16(2)5-12-20/h4-15H,3H2,1-2H3,(H,26,27)
• InChI Key： DGJIZZOKWDKSJB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C1=CN=C2C=CC(=CC2=C1NC1C=CC(=CC=1)F)OCC)(=O)=O

Computed Properties

• Exact Mass: 436.12569187g/mol
• Monoisotopic Mass: 436.12569187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 76.7Ų

Additional information on 6-ethoxy-N-(4-fluorophenyl)-3-(4-methylbenzenesulfonyl)quinolin-4-amine

Comprehensive Overview of 6-ethoxy-N-(4-fluorophenyl)-3-(4-methylbenzenesulfonyl)quinolin-4-amine (CAS No. 895651-03-3)

The compound 6-ethoxy-N-(4-fluorophenyl)-3-(4-methylbenzenesulfonyl)quinolin-4-amine (CAS No. 895651-03-3) is a quinoline derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring an ethoxy group, a fluorophenyl moiety, and a tosyl (p-toluenesulfonyl) group, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in kinase inhibition, cancer therapy, and inflammatory disease modulation, aligning with current trends in precision medicine.

One of the most searched questions about this compound revolves around its mechanism of action and biological targets. Preliminary studies suggest that 6-ethoxy-N-(4-fluorophenyl)-3-(4-methylbenzenesulfonyl)quinolin-4-amine may interact with specific protein kinases, which are critical in cellular signaling pathways. This aligns with the growing demand for targeted therapies in oncology, where kinase inhibitors like this compound could offer fewer side effects compared to traditional chemotherapy.

The synthesis of CAS No. 895651-03-3 involves multi-step organic reactions, including Suzuki coupling and sulfonylation, which are frequently discussed in academic forums. Its chemical stability and solubility profile are also hot topics, as these properties determine its suitability for formulation development. Given the rise of AI-driven drug design, this compound’s structural features are often analyzed using computational chemistry tools to predict its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties.

Another area of interest is the compound’s potential role in neurodegenerative diseases. With the global focus on Alzheimer’s and Parkinson’s research, scientists are investigating whether 6-ethoxy-N-(4-fluorophenyl)-3-(4-methylbenzenesulfonyl)quinolin-4-amine can modulate amyloid-beta aggregation or tau protein phosphorylation. These inquiries reflect the compound’s versatility and the broader shift toward multi-target drug discovery.

From an industrial perspective, CAS No. 895651-03-3 is often referenced in patents related to small-molecule therapeutics. Its intellectual property landscape is a frequent search topic among pharmaceutical competitors and academic researchers. Additionally, its scale-up production challenges, such as yield optimization and purification techniques, are widely debated in chemical engineering circles.

Environmental and green chemistry considerations are also relevant. As sustainability becomes a priority, researchers are evaluating eco-friendly synthesis routes for 895651-03-3, such as catalytic methods or biocatalysis. This aligns with the increasing regulatory pressure to reduce hazardous waste in pharmaceutical manufacturing.

In summary, 6-ethoxy-N-(4-fluorophenyl)-3-(4-methylbenzenesulfonyl)quinolin-4-amine (CAS No. 895651-03-3) represents a promising scaffold in modern drug discovery. Its applications span oncology, neurology, and inflammatory diseases, while its synthesis and formulation continue to inspire innovation in medicinal chemistry and process engineering. As research progresses, this compound may emerge as a key player in the next generation of therapeutic agents.